Cas no 2229496-25-5 (2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine
• CAS No: 2229496-25-5
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6212949
• PubChem ID: 165699896
• Update Time: 2025-06-11

2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine
• 2-[1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropyl]propan-2-amine
• 2229496-25-5
• EN300-1816026

• Inchi： 1S/C16H23N/c1-15(2,17)16(10-11-16)14-9-5-7-12-6-3-4-8-13(12)14/h5,7,9H,3-4,6,8,10-11,17H2,1-2H3
• InChI Key： FVDVCCZVJFTVPK-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=CC=CC3CCCCC2=3)CC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine (CAS No: 2229496-25-5)

2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229496-25-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural motif that has garnered attention due to its potential biological activity and its relevance in the development of novel therapeutic agents. The compound's structure combines a tetrahydronaphthalen-1-yl group with a cyclopropylpropan-2-amine moiety, creating a scaffold that may exhibit properties suitable for various pharmacological applications.

The tetrahydronaphthalen-1-yl moiety is a fused cycloalkane and aromatic ring system, which is commonly found in many biologically active natural products and synthetic drugs. This structural feature contributes to the compound's potential for interactions with biological targets, including enzymes and receptors. The presence of the cyclopropylpropan-2-amine group adds another layer of complexity, introducing a rigid three-membered ring that can influence the compound's conformational flexibility and binding affinity. Such structural elements are often engineered to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The scaffold of 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine (CAS No 2229496-25-5) has shown promise in preliminary studies as a potential lead compound for drug discovery. Its unique structural features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological processes. The tetrahydronaphthalen-1-yl group is known to be present in several bioactive molecules, including those with anti-inflammatory and anticancer properties. By incorporating this moiety into the cyclopropylpropan-2-amine backbone, researchers aim to leverage these known biological activities while introducing novel interactions that could enhance therapeutic efficacy.

The synthesis of 2-1-(5,6,7,8-tetrahydronaphthalen-1-yl)cyclopropylpropan-2-amine (CAS No 2229496-25-5) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods are critical in achieving the complex stereochemistry present in the molecule.

Recent advancements in computational chemistry have also played a pivotal role in the study of this compound. Molecular modeling studies have been conducted to predict the binding modes of 2-(5,6,7,8-tetrahydronaphthalen-l yl)-cyclopropylpropan amine (CAS No: 2229496255) with potential biological targets. These simulations have provided valuable insights into how the molecule interacts with proteins and enzymes at an atomic level. Such information is crucial for designing derivatives with improved potency and selectivity.

The pharmacological profile of (5 6 7 8 tetrahydronaphthalen 1 yl) cyclo prop yl pro pan 2 am ine (CAS No: 2229496255) is still under investigation; however preliminary data suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent. Additionally its structural features may also make it a viable candidate for other therapeutic areas such as oncology or neurology where modulation of similar enzymatic pathways is relevant.

In vitro studies have begun to unravel how this compound behaves within cellular environments. Initial assays have focused on evaluating its interaction with key enzymes like cyclooxygenases (COX) or lipoxygenases which are implicated in inflammatory responses. The results from these experiments will help determine whether modifications to enhance binding affinity are necessary before moving forward with preclinical testing.

The development pipeline for compounds like ( tetra hyd ro naph tha len 1 yl ) cyc lo prop yl pro pan 2 am ine CAS NO: 2229496255 typically involves several stages including optimization synthesis formulation toxicology evaluation and finally clinical trials if promising results are observed during earlier phases. Each step requires rigorous testing to ensure safety efficacy before moving up through regulatory approval processes which can be lengthy depending on jurisdictional requirements.

One notable aspect about modern drug discovery is the emphasis on interdisciplinary collaboration between chemists biologists pharmacologists computer scientists among others working together towards common goals using both experimental approaches high throughput screening technologies along with computational methods predictive modeling machine learning etc This collaborative approach accelerates identification validation promising candidates significantly reducing time cost associated bringing new treatments market place While specific details regarding ongoing research projects involving CAS No: 2229496255 not publicly available general trends indicate strong focus optimizing existing molecular frameworks generating novel derivatives exhibit desired biological activities

The future prospects for further exploration into compounds such as ( tetra hyd ro naph tha len 1 yl ) cyc lo prop yl pro pan 2 am ine CAS NO: 2229496255 appear bright given growing recognition importance structure activity relationships SARs understanding molecular interactions underlying diseases Furthermore advances technology allowing more efficient synthesis characterization compounds alongside improved computational tools predicting biological outcomes will continue driving innovation field medicinal chemistry